Cas no 2408957-90-2 (tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate)

• Product Name: tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate
• CAS No: 2408957-90-2
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6219643
• PubChem ID: 165703904
• Update Time: 2025-06-11

tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548656
• tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate
• 2408957-90-2

• Inchi： 1S/C15H29NO3/c1-13(2,3)19-12(17)16-11-14(4,5)15(18)9-7-6-8-10-15/h18H,6-11H2,1-5H3,(H,16,17)
• InChI Key： VAZBBWXDUWSFQC-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C(C)(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate

Recent Advances in the Study of tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate (CAS: 2408957-90-2)

The compound tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate (CAS: 2408957-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate, which make it a promising candidate for the development of novel pharmaceuticals. The compound's carbamate moiety and hydroxycyclohexyl group are particularly noteworthy, as they contribute to its stability and bioavailability. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the production of this compound with high purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate exhibits notable pharmacological properties. For instance, it has shown potential as a modulator of specific enzymatic pathways, which could be leveraged in the treatment of metabolic disorders. Additionally, its ability to interact with certain protein targets suggests possible applications in oncology and neurodegenerative diseases. These findings are supported by recent publications in peer-reviewed journals, which provide detailed mechanistic insights into the compound's mode of action.

One of the key challenges in the development of tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on improving its solubility and metabolic stability through structural modifications and formulation strategies. For example, the use of prodrug approaches and nanoparticle-based delivery systems has shown promise in enhancing the compound's efficacy and reducing potential side effects.

Looking ahead, the potential applications of tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate extend beyond its current scope. Ongoing studies are exploring its utility in combination therapies and as a scaffold for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-[2-(1-hydroxycyclohexyl)-2-methylpropyl]carbamate (CAS: 2408957-90-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and formulation, position it as a valuable candidate for further investigation. Future studies will likely focus on elucidating its full therapeutic potential and addressing any remaining challenges in its development.